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Compound of Interest

1,3-Dipalmitoyl-2-
Compound Name:
chloropropanediol

Cat. No.: B589694

For researchers, scientists, and drug development professionals, the proper management and
disposal of laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. This guide provides essential safety and logistical information for the disposal of
1,3-Dipalmitoyl-2-chloropropanediol, a compound utilized in various research applications.
By adhering to these procedures, laboratories can maintain operational excellence and uphold
their commitment to safety and environmental responsibility.

Core Safety and Disposal Information

While 1,3-Dipalmitoyl-2-chloropropanediol is not classified as a hazardous substance under
the Canadian Workplace Hazardous Material Information System (WHMIS 2015), it is
imperative to manage its disposal in accordance with all applicable local, state, and federal
environmental regulations.[1] The following table summarizes key data for this compound.
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Identifier Information

Chemical Name 1,3-Dipalmitoyl-2-chloropropanediol
CAS Number 169471-41-4(2]

Molecular Formula C35H67CIOA4[3]

Hazard Classification Not considered hazardous|[1]

_ _ o Dispose of in accordance with local regulations
Primary Disposal Guideline ) o
and environmental legislation[1][4]

Container Disposal Do not reuse empty containers[1][4]

Standard Operating Protocol for Disposal

The following step-by-step protocol outlines the general procedure for the disposal of 1,3-
Dipalmitoyl-2-chloropropanediol and other non-hazardous chemical waste. This process is
designed to ensure safety and compliance.

1. Personal Protective Equipment (PPE) Confirmation:

» Before handling the chemical waste, ensure appropriate PPE is worn, including safety
glasses, lab coat, and chemical-resistant gloves.

2. Waste Segregation:

» Confirm that 1,3-Dipalmitoyl-2-chloropropanediol waste is not mixed with other
incompatible waste streams. It should be collected in a designated, properly labeled waste
container.

3. Container Labeling:

e The waste container must be clearly labeled with the full chemical name: "1,3-Dipalmitoyl-2-
chloropropanediol”.

« Include the concentration and quantity of the waste.

o Ensure the label is legible and securely attached to the container.
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4. Waste Collection and Storage:
e Collect the waste in a sealed, leak-proof container compatible with the chemical.

» Store the sealed waste container in a designated secondary containment area within the
laboratory, away from general work areas.

e The storage area should be well-ventilated.
5. Scheduling Waste Pickup:

» Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the chemical waste.

e Provide the EHS office with all necessary information regarding the waste, as per your
institution's procedures.

6. Documentation:

e Maintain a log of all chemical waste generated, including the chemical name, quantity, and
date of disposal. This is crucial for regulatory compliance and internal record-keeping.

Disposal Process Workflow

The following diagram illustrates the logical flow of the disposal procedure for 1,3-Dipalmitoyl-
2-chloropropanediol.
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Step 1: Don PPE
(Gloves, Goggles, Lab Coat)

l

Step 2: Segregate Waste
(Non-hazardous solid/liquid)

'

Step 3: Prepare Waste Container
(Clean, leak-proof, compatible)

'

Step 4: Label Container
('1,3-Dipalmitoyl-2-chloropropanediol Waste")

'

Step 5: Transfer Waste to Container
(Use funnel for liquids, avoid splashes)

'

Step 6: Securely Seal Container

'

Step 7: Store in Designated Area
(Secondary containment, well-ventilated)

Step 8: Contact EHS for Pickup
(Follow institutional protocol)

Step 9: Document Disposal
(Update chemical inventory/waste log)

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of laboratory chemical waste.
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By implementing these standardized procedures, your laboratory can ensure the safe and
environmentally sound disposal of 1,3-Dipalmitoyl-2-chloropropanediol, fostering a culture of
safety and regulatory compliance. Always consult your institution's specific guidelines and the
Safety Data Sheet (SDS) for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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